Cas no 1945-84-2 (2-Ethynylpyridine)

• Product Name: 2-Ethynylpyridine
• CAS No: 1945-84-2
• MF: C₇H₅N
• MW: 103.121301412582
• MDL: MFCD00041598
• CID: 42215
• PubChem ID: 137268
• Update Time: 2025-08-03

2-Ethynylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethynylpyridine
• TIMTEC-BB SBB006619
• 2-PYRIDYLACETYLENE
• 2-ETHYLNYL PYRIDINE
• Pyridine, 2-ethynyl- (6CI, 7CI, 8CI, 9CI)
• N,N-Dimethylbenzylamin
• 2-ethynyl-pyridine
• pyridine,2-ethynyl
• pyridylacetylene
• pyridylethyne
• p-Ethylnylpyridine
• 2-Pyridinylacetylene
• Pyridine, 2-ethynyl-
• 1-(2-Pyridinyl)ethyne
• 2-Ethynylpyridine 98%
• 2-Ethynylpyridine ,97%
• A813735
• 2-(ethynyl)pyridine
• ortho-ethynylpyridine
• BP-13009
• E0340
• J-509347
• 2-Ethynyl pyridine
• DTXSID40173085
• EN300-96035
• MFCD00041598
• Ethynylpyridine
• InChI=1/C7H5N/c1-2-7-5-3-4-6-8-7/h1,3-6
• PS-9306
• FT-0612298
• 1945-84-2
• PB17077
• AM20061684
• CS-W002197
• CHEMBL5201133
• Pyridine, ethynyl-
• ethynyl pyridine
• 2-Ethynylpyridine, 98%
• SCHEMBL211092
• AKOS008901246
• SY019272
• 98%,contains 0.01% Hydroquinone as stabilizer
• doi:10.14272/NHUBNHMFXQNNMV-UHFFFAOYSA-N.1
• DB-021058
• DTXCID2095576
• BDBM50622785
• FE35094

• MDL： MFCD00041598
• Inchi： 1S/C7H5N/c1-2-7-5-3-4-6-8-7/h1,3-6H
• InChI Key： NHUBNHMFXQNNMV-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C#C
• BRN： 1098904

Computed Properties

• Exact Mass: 103.04200
• Monoisotopic Mass: 103.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 1.021 g/mL at 25 °C(lit.)
• Melting Point: 77-78 C
• Boiling Point: 85 °C/12 mmHg(lit.)
• Flash Point: 76 ºC
• Refractive Index: n20/D 1.56(lit.)
• Water Partition Coefficient: Soluble in water.
• PSA: 12.89000
• LogP: 1.06290
• Solubility: decomposition

2-Ethynylpyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives